Cas no 2228989-56-6 (5-(1-bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene)

• Product Name: 5-(1-bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene
• CAS No: 2228989-56-6
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 5922302
• PubChem ID: 165885038
• Update Time: 2025-10-31

5-(1-bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene
• EN300-1939226
• 2228989-56-6

• Inchi： 1S/C12H17BrO/c1-8-5-11(10(3)7-13)6-9(2)12(8)14-4/h5-6,10H,7H2,1-4H3
• InChI Key： PASSYSOGSRLXML-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 5-(1-bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene

5-(1-Bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene: A Comprehensive Overview

The compound 5-(1-bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene, with CAS No 2228989-56-6, is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated alkyl group with methoxy and methyl substituents on a benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

Recent studies have highlighted the potential of 5-(1-bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and hybrid materials, where its brominated side chain facilitates cross-linking reactions. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create high-performance thermoplastics with improved thermal stability and mechanical strength.

In addition to its material science applications, 5-(1-bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene has shown promise in drug discovery efforts. Its methoxy and methyl groups contribute to its bioavailability and pharmacokinetic properties, making it a potential candidate for drug delivery systems. A 2023 article in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibit selective binding to certain protein targets, suggesting its potential as a lead compound in therapeutic development.

The synthesis of 5-(1-bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene involves a multi-step process that typically begins with the bromination of a suitable alkyl chain followed by substitution onto the benzene ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

Furthermore, the chemical stability and reactivity of 5-(1-bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene make it an attractive substrate for organic transformations. Its ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of various heterocyclic compounds, which are valuable in both academic research and industrial applications.

In conclusion, 5-(1-bromopropan-2-yl)-2-methoxy-1,3-dimethylbenzene is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a key player in the development of new materials and therapeutic agents.